Cas no 80004-69-9 ((2E,4E)-6-aminohexa-2,4-dienoic acid)

• Product Name: (2E,4E)-6-aminohexa-2,4-dienoic acid
• CAS No: 80004-69-9
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD19216764
• CID: 706491
• PubChem ID: 55284573
• Update Time: 2025-04-19

(2E,4E)-6-aminohexa-2,4-dienoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid, 6-amino-, (E,E)-
• 6-aminohexa-2,4-dienoic acid
• (2E,4E)-6-aminohexa-2,4-dienoic acid
• 80004-69-9
• EN300-2092132
• 6-amino-2,4-trans,trans-hexadienoic acid
• AKOS006349297
• SCHEMBL3656253

• MDL： MFCD19216764
• Inchi： 1S/C6H9NO2/c7-5-3-1-2-4-6(8)9/h1-4H,5,7H2,(H,8,9)/b3-1+,4-2+
• InChI Key： QABSVNGMVHOAKF-ZPUQHVIOSA-N
• SMILES： OC(/C=C/C=C/CN)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids